Cas no 62614-97-5 (Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-)

• Product Name: Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
• CAS No: 62614-97-5
• MF: C₃₀H₅₁N
• MW: 425.732649087906
• CID: 438162
• PubChem ID: 71384623
• Update Time: 2025-04-19

Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro- Chemical and Physical Properties

Names and Identifiers

• Phenanthridine, 6-heptadecyl-1,2,3,4,7,8,9,10-octahydro-
• 6-heptadecyl-1,2,3,4,7,8,9,10-octahydrophenanthridine
• DTXSID90806876
• 62614-97-5

• Inchi： 1S/C30H51N/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-24-29-27-22-18-17-21-26(27)28-23-19-20-25-30(28)31-29/h2-25H2,1H3
• InChI Key： AUJWVCMMPBRSTC-UHFFFAOYSA-N
• SMILES： N1C(CCCCCCCCCCCCCCCCC)=C2CCCCC2=C2C=1CCCC2

Computed Properties

• Exact Mass: 425.40243
• Monoisotopic Mass: 425.402150631g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 31
• Rotatable Bond Count: 16
• Complexity: 432
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 12.2
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89